Cas no 62176-19-6 (5-Bromo-2-(hexyloxy)benzoic Acid)

• Product Name: 5-Bromo-2-(hexyloxy)benzoic Acid
• CAS No: 62176-19-6
• MF: C₁₃H₁₇BrO₃
• MW: 301.176283597946
• MDL: MFCD02668713
• CID: 455453
• Update Time: 2025-04-26

5-Bromo-2-(hexyloxy)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-bromo-2-(hexyloxy)-
• 5-Bromo-2-(hexyloxy)benzoic acid
• 5-bromo-2-hexyloxybenzoic acid
• AC1Q2WGD
• ARONIS010929
• CTK2C5620
• MolPort-000-900-769
• SBB079983
• STL066162
• 5-Bromo-2-(hexyloxy)benzoic Acid

• MDL： MFCD02668713
• Inchi： 1S/C13H17BrO3/c1-2-3-4-5-8-17-12-7-6-10(14)9-11(12)13(15)16/h6-7,9H,2-5,8H2,1H3,(H,15,16)
• InChI Key： QHRNNKWZVDZLRA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1)OCCCCCC

Computed Properties

• Exact Mass: 300.03611
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-Bromo-2-(hexyloxy)benzoic Acid

Benzoic acid, 5-bromo-2-(hexyloxy)- (CAS No. 62176-19-6): A Comprehensive Overview in Modern Chemical Biology

Benzoic acid, 5-bromo-2-(hexyloxy)-, identified by its CAS number 62176-19-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile applications. This compound, featuring a benzene ring substituted with a bromine atom at the 5-position and a hexyloxy group at the 2-position, exhibits intriguing chemical behavior that makes it a valuable candidate for various biochemical and pharmaceutical investigations.

The structural motif of Benzoic acid, 5-bromo-2-(hexyloxy)- combines the stability of the benzene core with the electron-withdrawing effect of the bromine atom and the lipophilic nature of the hexyloxy side chain. This combination imparts distinct physicochemical properties, including moderate solubility in both polar and nonpolar solvents, which is crucial for its utility in diverse experimental settings. The presence of both bromine and hexyloxy functional groups also opens up possibilities for further chemical modifications, making it a versatile intermediate in synthetic chemistry.

In recent years, Benzoic acid, 5-bromo-2-(hexyloxy)- has been explored in several cutting-edge research areas within chemical biology. One particularly notable application is in the development of novel bioactive molecules. The benzene ring serves as a scaffold for designing compounds with specific biological activities, while the bromine atom facilitates cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing complex molecular architectures. Additionally, the hexyloxy group enhances membrane permeability, making this compound an attractive candidate for drug delivery systems.

The pharmaceutical industry has shown keen interest in derivatives of Benzoic acid, 5-bromo-2-(hexyloxy)- due to its potential as an anti-inflammatory and antimicrobial agent. Studies have demonstrated that structural analogs of this compound exhibit promising activity against various pathogens by interfering with essential cellular processes. The bromine substituent plays a critical role in modulating the pharmacokinetic properties of these derivatives, enhancing their bioavailability and therapeutic efficacy. Furthermore, the hexyloxy group contributes to their ability to interact with biological membranes, thereby improving their cellular uptake.

Another exciting application of Benzoic acid, 5-bromo-2-(hexyloxy)- is in the field of materials science. Researchers have leveraged its unique chemical properties to develop advanced materials with tailored functionalities. For instance, this compound has been used to synthesize polymers with enhanced thermal stability and mechanical strength. The bromine atom allows for easy functionalization via halogen-metal exchange reactions, enabling the creation of polymers with specific degradation profiles. These materials find applications in biodegradable packaging and medical implants.

The role of Benzoic acid, 5-bromo-2-(hexyloxy)- in medicinal chemistry cannot be overstated. Its versatility as a building block has led to the discovery of several lead compounds with therapeutic potential. By modifying its structure through strategic functionalization, chemists have generated molecules that target various disease pathways. For example, derivatives of this compound have shown efficacy in inhibiting kinases involved in cancer progression. The ability to fine-tune its properties makes it an indispensable tool in high-throughput screening campaigns aimed at identifying new drug candidates.

The synthesis of Benzoic acid, 5-bromo-2-(hexyloxy)- presents an interesting challenge due to its complex structural features. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies have streamlined its preparation process. These methods not only improve yield but also allow for greater control over regioselectivity, ensuring that researchers can obtain pure samples suitable for their experiments.

In conclusion, Benzoic acid, 5-bromo-2-(hexyloxy)- (CAS No. 62176-19-6) is a multifaceted compound with broad applications across chemical biology and pharmaceutical research. Its unique structural features make it an excellent candidate for designing bioactive molecules, developing drug delivery systems, creating advanced materials, and discovering new therapeutic agents. As research continues to uncover new possibilities for this compound, its significance in scientific endeavors is only expected to grow.